Cas no 1806846-40-1 (Methyl 3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1806846-40-1
• MF: C₁₁H₇F₅N₂O₂
• MW: 294.177500009537
• CID: 4881012
• Update Time: 2025-05-21

Methyl 3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H7F5N2O2/c1-20-8(19)3-5-2-7(11(14,15)16)6(4-17)9(18-5)10(12)13/h2,10H,3H2,1H3
• InChI Key： HZIBYCSWJJMMSJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(F)F)N=C(CC(=O)OC)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate

Recent Advances in the Study of Methyl 3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate (CAS: 1806846-40-1)

Methyl 3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate (CAS: 1806846-40-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and applications in drug discovery, particularly in the development of novel enzyme inhibitors and agrochemicals.

The compound's structural features, including the presence of cyano, difluoromethyl, and trifluoromethyl groups, make it a versatile intermediate for the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key building block in the development of kinase inhibitors, which are crucial for targeting cancer and inflammatory diseases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases, with IC50 values in the nanomolar range.

In addition to its pharmaceutical applications, Methyl 3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate has also been explored in agrochemical research. A recent report in Pest Management Science detailed its use as a precursor for the synthesis of novel herbicides with improved efficacy and environmental safety profiles. The study found that fluorinated pyridine derivatives, including this compound, showed enhanced herbicidal activity against resistant weed species, making them promising candidates for sustainable agriculture.

The synthesis of Methyl 3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate has been optimized in recent years to improve yield and scalability. A 2022 publication in Organic Process Research & Development described a novel catalytic method that significantly reduced the use of hazardous reagents and minimized waste generation. This advancement is particularly important for industrial-scale production, where efficiency and environmental considerations are paramount.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed in future studies. Ongoing research is focused on modifying the core structure to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 3-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate represents a valuable scaffold in both medicinal and agrochemical research. Its unique chemical properties and demonstrated biological activities make it a compound of significant interest for future drug discovery and development. Continued exploration of its potential, coupled with advancements in synthetic methodologies, will likely yield further breakthroughs in the coming years.